N-(2-methoxydibenzo[b,d]furan-3-yl)-1-pyrrolidinesulfonamide

• IUPAC Name: N-(2-methoxydibenzofuran-3-yl)pyrrolidine-1-sulfonamide
• InChI: InChI=1S/C17H18N2O4S/c1-22-17-10-13-12-6-2-3-7-15(12)23-16(13)11-14(17)18-24(20,21)19-8-4-5-9-19/h2-3,6-7,10-11,18H,4-5,8-9H2,1H3
• InChI Key: WVIWIPNKRQRVAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C3=CC=CC=C3O2)NS(=O)(=O)N4CCCC4
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol

Description

N-(2-methoxydibenzo[b,d]furan-3-yl)-1-pyrrolidinesulfonamide, also known as MDBPF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MDBPF is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

N-(2-methoxydibenzo[b,d]furan-3-yl)-1-pyrrolidinesulfonamide exerts its pharmacological effects by inhibiting the activity of COX-2, which is an enzyme that catalyzes the conversion of arachidonic acid to prostaglandins. Prostaglandins are lipid mediators that play a key role in the inflammatory response. By inhibiting the activity of COX-2, this compound reduces the production of prostaglandins, which in turn reduces inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory, analgesic, and antitumor properties. It has been found to reduce inflammation and pain in animal models of inflammation and pain. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

N-(2-methoxydibenzo[b,d]furan-3-yl)-1-pyrrolidinesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize, and it exhibits potent anti-inflammatory, analgesic, and antitumor properties. However, this compound also has some limitations. It is a relatively new compound, and its pharmacological properties are not fully understood. Additionally, it may have some off-target effects that need to be further studied.

Future Directions

N-(2-methoxydibenzo[b,d]furan-3-yl)-1-pyrrolidinesulfonamide has several potential future directions for research. It could be further studied for its potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. This compound could also be studied for its potential applications in the treatment of cancer, either as a standalone therapy or in combination with other anticancer agents. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its potential off-target effects.

Scientific Research Applications

N-(2-methoxydibenzo[b,d]furan-3-yl)-1-pyrrolidinesulfonamide has been studied extensively for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, analgesic, and antitumor properties. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.